alpha-Terthienylmethanol
Overview
Description
Alpha-Terthienylmethanol is a compound that has been isolated from the herbs of Eclipta alba . It possesses potent cytotoxic activity against human endometrial cancer cells .
Molecular Structure Analysis
This compound has a molecular weight of 278.4 g/mol . It has been studied using molecular and massive dynamic simulations .Physical And Chemical Properties Analysis
This compound is a yellow powder . It has a molecular weight of 278.4 g/mol .Scientific Research Applications
Anti-Cancer Properties
α-Terthienylmethanol has shown promising results in cancer research. A study demonstrated its potent cytotoxic activity against human endometrial cancer cells through the induction of apoptosis. The compound triggered caspase activation and cytochrome c release, suggesting its potential as an anti-cancer agent. It was noted that α-terthienylmethanol increased the intracellular level of reactive oxygen species (ROS) and decreased that of GSH, indicating its mechanism of inducing apoptosis through ROS production, partially via NADPH oxidase (Lee et al., 2015).
Effects on Ovarian Cancer Cells
In the context of ovarian cancer, α-terthienylmethanol was identified to be more effective than cisplatin, a common chemotherapy drug. It induced S phase cell cycle arrest in ovarian cancer cells and increased intracellular ROS levels, suggesting its role in inhibiting cancer cell growth by inducing ROS stress and DNA damage (Preya et al., 2017).
Role in Metabolic Pathways
α-Terthienylmethanol also plays a role in the metabolic pathways of certain compounds. One study identified it as a major metabolite in the S9 subcellular fraction of dog liver cells, indicating its involvement in the metabolism of certain drugs or bioactive compounds (Phillip et al., 2002).
Mechanism of Action
Target of Action
Alpha-Terthienylmethanol is a terthiophene isolated from the n-hexane fraction of E. prostrata . It has been found to have potent cytotoxic activity against human endometrial cancer cells (Hec1A and Ishikawa) with an IC50 < 1 μM . The primary target of this compound is Transketolase , a key enzyme in the pentose phosphate pathway.
Mode of Action
This compound interacts with its target, Transketolase, leading to a series of biochemical reactions . It increases the intracellular level of reactive oxygen species (ROS) and decreases that of glutathione (GSH) . This imbalance in ROS and GSH levels triggers apoptosis, a form of programmed cell death .
Biochemical Pathways
The interaction of this compound with Transketolase affects the pentose phosphate pathway, which is crucial for cellular metabolism . The increase in ROS and decrease in GSH levels disrupts cellular homeostasis, leading to apoptosis . This process involves the activation of caspases and the release of cytochrome c into the cytosol .
Result of Action
The result of this compound’s action is the induction of apoptosis in human endometrial cancer cells . This is evidenced by the accumulation of sub-G1 and apoptotic cells, activation of caspases, and cytochrome c release into the cytosol .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the presence of antioxidants like N-acetyl-l-cysteine and catalase can significantly attenuate the apoptosis induced by this compound
Safety and Hazards
While specific safety data for alpha-Terthienylmethanol is not available, general safety precautions for handling chemicals include avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition .
Biochemical Analysis
Biochemical Properties
Alpha-Terthienylmethanol has been shown to interact with various biomolecules, leading to significant biochemical reactions. It increases the intracellular level of reactive oxygen species (ROS) and decreases that of glutathione (GSH) .
Cellular Effects
This compound has potent cytotoxic activity against human endometrial cancer cells (Hec1A and Ishikawa), with an IC50 value of less than 1 μM . It increases the intracellular level of ROS and decreases that of GSH .
Molecular Mechanism
The molecular mechanism of action of this compound involves the generation of reactive oxygen species via NADPH oxidase in human endometrial cancer cells . This leads to apoptosis, or programmed cell death .
properties
IUPAC Name |
[5-(5-thiophen-2-ylthiophen-2-yl)thiophen-2-yl]methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10OS3/c14-8-9-3-4-12(16-9)13-6-5-11(17-13)10-2-1-7-15-10/h1-7,14H,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WAYZWWNNJZMQCQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CC=C(S2)C3=CC=C(S3)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10OS3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60332399 | |
Record name | [5-(5-thiophen-2-ylthiophen-2-yl)thiophen-2-yl]methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60332399 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13059-93-3 | |
Record name | [2,2′:5′,2′′-Terthiophene]-5-methanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13059-93-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | [5-(5-thiophen-2-ylthiophen-2-yl)thiophen-2-yl]methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60332399 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of finding desmethylwedelolactone and 2-formyl-alpha-terthienyl alongside alpha-Terthienylmethanol in Eclipta alba?
A: The co-occurrence of these compounds in Eclipta alba [] suggests a potential biosynthetic relationship between them. This finding could be valuable for understanding the plant's phytochemistry and potential medicinal properties. Further research is needed to determine if these compounds share similar biosynthetic pathways or possess synergistic biological activities.
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